(4-(4-(Trifluoromethoxy)benzyl)phenyl)methanol

• Molecular Formula: C15H13F3O2
• Molecular Weight: 282.26 g/mol
• IUPAC Name: [4-[[4-(trifluoromethoxy)phenyl]methyl]phenyl]methanol
• InChI: InChI=1S/C15H13F3O2/c16-15(17,18)20-14-7-5-12(6-8-14)9-11-1-3-13(10-19)4-2-11/h1-8,19H,9-10H2
• InChI Key: OBBWSWMQKHJUGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)OC(F)(F)F)CO

Description

(4-(4-(Trifluoromethoxy)benzyl)phenyl)methanol is a useful research compound. Its molecular formula is C15H13F3O2 and its molecular weight is 282.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

LiAlH4 (55 mg, 1.45 mmol) was added to a solution of ester 94 (203 mg, 0.65 mmol) in ether (5 mL) and the mixture was stirred at room temperature for 3 h, then EtOAc (150 mL) was added. The organic layer was washed with water, the aqueous layer was re-extracted with EtOAc (100 mL), and the combined organic layers were washed with brine, dried (Na2SO4) and concentrated under reduced pressure to give {4-[4-(trifluoromethoxy)benzyl]phenyl}methanol (95) (185 mg, quant.) as a white solid: mp (EtOAc/hexane) 60-61° C.; 1H NMR (CDCl3) δ 7.32-7.27 (m, 2H), 7.20-7.14 (m, 4H), 7.13-7.09 (m, 2H), 4.67 (s, 2H), 3.98 (s, 2H); HREIMS calcd for C15H13F3O2 m/z (M+) 282.0868, found 282.0866.